N-[1-(4-methylbenzyl)-1H-pyrazol-5-yl]-2-[4-(propan-2-yl)phenoxy]acetamide

• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: N-[2-[(4-methylphenyl)methyl]pyrazol-3-yl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C22H25N3O2/c1-16(2)19-8-10-20(11-9-19)27-15-22(26)24-21-12-13-23-25(21)14-18-6-4-17(3)5-7-18/h4-13,16H,14-15H2,1-3H3,(H,24,26)
• InChI Key: XLXDAIYKIAIHRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=CC=N2)NC(=O)COC3=CC=C(C=C3)C(C)C

Description

N-[1-(4-methylbenzyl)-1H-pyrazol-5-yl]-2-[4-(propan-2-yl)phenoxy]acetamide is a synthetic organic compound that belongs to the class of pyrazole derivatives. This compound is characterized by the presence of a pyrazole ring, a benzyl group, and a phenoxyacetamide moiety. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-methylbenzyl)-1H-pyrazol-5-yl]-2-[4-(propan-2-yl)phenoxy]acetamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the condensation of hydrazine with a 1,3-diketone. The reaction is usually carried out in the presence of an acid catalyst under reflux conditions.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction. This involves the reaction of the pyrazole derivative with a benzyl halide in the presence of a base such as potassium carbonate.

Formation of the Phenoxyacetamide Moiety: The phenoxyacetamide moiety is synthesized by reacting 4-isopropylphenol with chloroacetyl chloride in the presence of a base like triethylamine. The resulting intermediate is then coupled with the pyrazole derivative to form the final compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzaldehyde derivatives.

Reduction: Reduction reactions can target the pyrazole ring, potentially converting it into a pyrazoline derivative.

Substitution: The phenoxy group can be substituted with other nucleophiles, leading to a variety of derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used in substitution reactions, often in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions include benzaldehyde derivatives, pyrazoline derivatives, and various substituted phenoxyacetamide compounds.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as an antimicrobial and anti-inflammatory agent in preliminary studies.

Medicine: Research is ongoing to evaluate its efficacy as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[1-(4-methylbenzyl)-1H-pyrazol-5-yl]-2-[4-(propan-2-yl)phenoxy]acetamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound is believed to interact with enzymes and receptors involved in inflammatory and microbial pathways.

Pathways Involved: It may inhibit key enzymes in the biosynthesis of inflammatory mediators and disrupt microbial cell wall synthesis, leading to its antimicrobial effects.

Comparison with Similar Compounds

Similar Compounds

N-[1-(4-methylbenzyl)-1H-pyrazol-5-yl]-2-[4-(propan-2-yl)phenoxy]acetamide: shares structural similarities with other pyrazole derivatives such as:

Uniqueness

The uniqueness of This compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. Its potential as a multi-functional agent in various fields of research sets it apart from other similar compounds.